Microwave-assisted solid-state grafting of multi-walled carbon nanotubes on polyurethane for the synthesis of a composite with optical limiting properties

Journal of Materials Chemistry Pub Date: 2009-07-17 DOI: 10.1039/B906764G

Abstract

Microwave-assisted, solid-state grafting of multiwalled carbon nanotubes is presented for the synthesis of a thermal polyurethane composite. This one-step method reduced the reaction time to the order of minutes and allowed the polyurethane to be directly attached to the nanotubes, thus forming a highly solvent-dispersible composite. The composite showed excellent optical limiting characteristics at 532 as well as 1064 nm, with a threshold of 0.10 J cm−2 at 532 nm, and a higher value (1.0 J cm−2) at the latter wavelength.

Graphical abstract: Microwave-assisted solid-state grafting of multi-walled carbon nanotubes on polyurethane for the synthesis of a composite with optical limiting properties
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